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molecular formula C10H9F3N2O3 B8677488 2,2,2-Trifluoro-N-[2-(4-nitro-phenyl)-ethyl]-acetamide

2,2,2-Trifluoro-N-[2-(4-nitro-phenyl)-ethyl]-acetamide

Cat. No. B8677488
M. Wt: 262.18 g/mol
InChI Key: TXKHTPYMJBUBHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08247556B2

Procedure details

To the solution of 4-nitrophenethylamine hydrochloride (50 g, 0.247 mole), DIEA (128 mL, 0.74 mole, 3 eq.) and CH2Cl2 (500 mL) in a 1 L round bottom flask equipped with a magnetic stir bar was added (CF3CO)2O (52.5 mL, 0.37 mole, 1.5 eq) drop wise at 5-10° C. (with ice/water bath). After stirring for another 1 h after the addition at RT, the mixture was quenched with water (200 mL) and transferred into a separation funnel. The organic layer was separated, washed with water and sat. NH4Cl, then dried over Na2SO4, filtered, concentrated to give a brown oil. The crude was triturated with water (300 mL), filtered and dried on vacuum overnight to give desired 2,2,2-trifluoro-N-[2-(4-nitro-phenyl)-ethyl]-acetamide as a yellow solid. This was used for next step without further purification. Analytical sample was obtained through recrystallization from CH3OH/H2O as a yellow solid.
Name
4-nitrophenethylamine hydrochloride
Quantity
50 g
Type
reactant
Reaction Step One
Name
DIEA
Quantity
128 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
500 mL
Type
solvent
Reaction Step One
Name
(CF3CO)2O
Quantity
52.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2,2,2-trifluoro-N-[2-(4-nitro-phenyl)-ethyl]-acetamide

Identifiers

REACTION_CXSMILES
Cl.[N+:2]([C:5]1[CH:13]=[CH:12][C:8]([CH2:9][CH2:10][NH2:11])=[CH:7][CH:6]=1)([O-:4])=[O:3].CCN(C(C)C)C(C)C.[O:23](C(C(F)(F)F)=O)[C:24]([C:26]([F:29])([F:28])[F:27])=O>C(Cl)Cl>[F:27][C:26]([F:29])([F:28])[C:24]([NH:11][CH2:10][CH2:9][C:8]1[CH:7]=[CH:6][C:5]([N+:2]([O-:4])=[O:3])=[CH:13][CH:12]=1)=[O:23] |f:0.1|

Inputs

Step One
Name
4-nitrophenethylamine hydrochloride
Quantity
50 g
Type
reactant
Smiles
Cl.[N+](=O)([O-])C1=CC=C(CCN)C=C1
Name
DIEA
Quantity
128 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
CH2Cl2
Quantity
500 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
(CF3CO)2O
Quantity
52.5 mL
Type
reactant
Smiles
O(C(=O)C(F)(F)F)C(=O)C(F)(F)F
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
After stirring for another 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
after the addition at RT
CUSTOM
Type
CUSTOM
Details
the mixture was quenched with water (200 mL)
CUSTOM
Type
CUSTOM
Details
transferred into a separation funnel
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water and sat. NH4Cl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a brown oil
CUSTOM
Type
CUSTOM
Details
The crude was triturated with water (300 mL)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
dried on vacuum overnight
Duration
8 (± 8) h

Outcomes

Product
Details
Reaction Time
 1 h
Name
2,2,2-trifluoro-N-[2-(4-nitro-phenyl)-ethyl]-acetamide
Type
product
Smiles
FC(C(=O)NCCC1=CC=C(C=C1)[N+](=O)[O-])(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.